![molecular formula C24H27N3O3S2 B2424985 4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(4-phenylthiazol-2-yl)benzamide CAS No. 919855-65-5](/img/structure/B2424985.png)
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(4-phenylthiazol-2-yl)benzamide
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Description
4-(N-cyclohexyl-N-ethylsulfamoyl)-N-(4-phenylthiazol-2-yl)benzamide, also known as TAK-659, is a small molecule inhibitor that has been extensively studied in the field of cancer research. This compound has shown great potential in treating various types of cancer, including lymphoma, leukemia, and solid tumors.
Scientific Research Applications
Chemical Reactions and Synthesis
- Reaction and Synthesis Techniques : The reaction of benzamide oxime with N, N′-dicyclohexylcarbodiimide has been studied, resulting in various compounds including cyclohexylamino derivatives (Kawashima & Tabei, 1986).
- Synthesis of Heterocyclic Compounds : N-(4-phenylthiazol-2-yl)-2-(3-(pyridin-4-yl)-[1,2,4]triazolo[3,4- b][1,3,4]thiadiazol-6-yl)benzamide derivatives were synthesized and studied for their antibacterial and antifungal activities (Patel & Patel, 2015).
- Metal Complex Synthesis : The creation of metal complexes using 2-hydroxy-N-(4-phenylthiazol-2-yl)benzamide, leading to compounds with potential anti-cancer properties (Rizk, Emara, & Mahmoud, 2021).
Biological Applications
- Antimicrobial and Anti-Cancer Activities : Research has focused on synthesizing benzamide derivatives and testing their biological activities, such as antimicrobial and anti-cancer effects (Karabasannavar, Allolli, & Kalshetty, 2017).
- Carbonic Anhydrase Inhibition : Studies on aromatic sulfonamide inhibitors of carbonic anhydrases highlight the potential of related benzamide compounds in medical applications (Supuran, Maresca, Gregáň, & Remko, 2013).
Properties
IUPAC Name |
4-[cyclohexyl(ethyl)sulfamoyl]-N-(4-phenyl-1,3-thiazol-2-yl)benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H27N3O3S2/c1-2-27(20-11-7-4-8-12-20)32(29,30)21-15-13-19(14-16-21)23(28)26-24-25-22(17-31-24)18-9-5-3-6-10-18/h3,5-6,9-10,13-17,20H,2,4,7-8,11-12H2,1H3,(H,25,26,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HJBJXHMAQHTFBC-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCN(C1CCCCC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=NC(=CS3)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H27N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
469.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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